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Introduction
Bromodichloronitromethane (CBrCl₂NO₂) is a halonitromethane that has been identified as a

disinfection by-product (DBP) in drinking water.[1] Its presence in water sources and potential

health implications have made it a subject of interest for toxicological and environmental

research. This technical guide provides a comprehensive overview of the molecular and

chemical properties of bromodichloronitromethane, detailed experimental protocols for its

analysis, and insights into its genotoxic effects and the cellular mechanisms involved in

repairing the damage it causes.

Molecular and Chemical Properties
Bromodichloronitromethane is a volatile organic compound with the molecular formula

CBrCl₂NO₂.[2] A summary of its key quantitative data is presented in the table below.
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Property Value Reference

Molecular Formula CBrCl₂NO₂ [2]

Molecular Weight 208.83 g/mol

CAS Number 918-01-4 [1]

Density 2.225 g/cm³

Boiling Point 115.5 °C at 760 mmHg

Flash Point 23.7 °C

Synonyms Dichlorobromonitromethane [1]

Synthesis Overview
While a detailed, step-by-step synthesis protocol for bromodichloronitromethane is not

readily available in publicly accessible literature, a general synthetic route can be inferred from

the synthesis of related nitroalkanes. A plausible method involves the halogenation of

nitromethane. One patented method for synthesizing nitromethane involves the reaction of a

methyl halide with an alkali or alkaline earth metal nitrite.[3] Another approach describes the

synthesis of nitromethane from sodium chloroacetate and sodium nitrite.[4] A further patented

method for synthesizing nitromethane utilizes dimethyl sulfate and sodium nitrite.[5] The

subsequent bromination and chlorination of nitromethane would likely involve controlled

reactions with suitable halogenating agents to yield the desired bromodichloronitromethane.

Genotoxicity and Mechanism of Action
Bromodichloronitromethane is recognized as a genotoxic agent that can induce DNA strand

breaks in mammalian cells. This damage, if not repaired, can lead to mutations and potentially

contribute to the initiation of carcinogenesis. The primary mechanism of its genotoxicity is

believed to involve the formation of DNA adducts, which are covalent modifications to the DNA

bases.[6] These adducts can disrupt the normal structure and function of DNA, leading to

single-strand breaks.
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Cellular Repair Pathway: Base Excision Repair
(BER)
The cellular machinery responds to the DNA damage caused by agents like

bromodichloronitromethane primarily through the Base Excision Repair (BER) pathway. BER

is responsible for correcting small, non-helix-distorting base lesions.[7] The process involves

the recognition and removal of the damaged base by a DNA glycosylase, followed by the

incision of the DNA backbone, removal of the resulting abasic site, DNA synthesis to fill the

gap, and finally, ligation to restore the integrity of the DNA strand.[8][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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